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Compound of Interest

Compound Name: 9,10-Phenanthrenedione

Cat. No.: B147406

An In-depth Technical Guide to 9,10-
Phenanthrenedione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9,10-Phenanthrenedione, a
versatile quinone with significant applications in organic synthesis and biological research. This
document details its chemical and physical properties, experimental protocols for its synthesis,
and insights into its biological activity, with a focus on its role in generating reactive oxygen
species and its application in photoredox catalysis.

Core Identification and Molecular Structure
CAS Number: 84-11-7[1][2][3]

Molecular Formula: C1aHsO2[1][2][3]
Molecular Weight: 208.21 g/mol [4]
IUPAC Name: phenanthrene-9,10-dione[4]

Synonyms: Phenanthrenequinone, Phenanthraquinone[1][5]
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Molecular Structure: 9,10-Phenanthrenedione is an ortho-quinone derivative of phenanthrene.
The molecule consists of a phenanthrene backbone with two ketone functional groups at the 9
and 10 positions. This arrangement results in a planar, aromatic system with a characteristic
orange-red color.

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of
9,10-Phenanthrenedione.

ble 1: Physical and Chemical :

Property Value Reference
Physical Description Orange-red crystalline solid

Melting Point 206-209 °C [5]

Boiling Point ~360 °C (sublimes) [5]
Solubility in Water 0.4 mg/mL

Density 1.405 g/cm3 at 22 °C

LogP (Octanol/Water) 2.52

Vapor Pressure 2 x 108 mmHg

Table 2: Spectroscopic Data
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Technique Data Highlights Reference
Available electron ionization

Mass Spectrometry (MS) [1][6]
mass spectra.
Gas-phase and condensed-

Infrared (IR) Spectroscopy phase IR spectra are available  [6][7]

for structural analysis.

UV/Visible Spectroscopy

Absorption bands in the visible
region (e.g., 412 and 505 nm
in acetonitrile) are

characteristic.

[8]

Nuclear Magnetic Resonance
(NMR)

1H and 3C NMR spectra are
available for detailed structural

elucidation.

[4119]

Experimental Protocols
Synthesis of 9,10-Phenanthrenedione via Oxidation of

Phenanthrene

A common and established method for the synthesis of 9,10-Phenanthrenedione is the

oxidation of phenanthrene using a strong oxidizing agent such as chromic acid.[5][10]

Materials:

e Phenanthrene

e Chromic acid (CrOs)

e Concentrated sulfuric acid

o Water

e Sodium bisulfite solution (40%)

e Saturated sodium carbonate solution
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Procedure:[10]

 In a 3-liter, three-necked flask equipped with a mechanical stirrer, reflux condenser, and a
dropping funnel, add 100 g of phenanthrene, 210 g of chromic acid, and 1 liter of water.

» With stirring, add 450 ml of concentrated sulfuric acid from the dropping funnel at a rate that
maintains gentle boiling.

» After the addition of sulfuric acid is complete, carefully add a mixture of 210 g of chromic acid
in 500 ml of water.

o Reflux the resulting mixture for 20 minutes.

» Cool the reaction mixture to room temperature, then pour it into an equal volume of water
and chill to 10°C in an ice bath.

o Collect the crude precipitate by suction filtration and wash thoroughly with cold water until
the green color of chromium salts is no longer visible in the washings.

» To remove diphenic acid, triturate the precipitate with three 300-ml portions of boiling water
and filter.

 Triturate the solid with several 300-ml portions of hot 40% sodium bisulfite solution and filter.
The insoluble material contains impurities like anthraquinone.

o Combine the sodium bisulfite filtrates and cool to 5°C in an ice bath to precipitate the bisulfite
addition product.

o Collect the precipitate by suction filtration and disperse it in 300 ml of water.

o Add 500 ml of a saturated sodium carbonate solution with good stirring to liberate the 9,10-
Phenanthrenedione.

o Collect the deep orange product by suction filtration, wash well with cold water, and dry. The
expected yield is 60-65 g (55-60%) with a melting point of 205-208°C.

Biological Activity and Signaling Pathways
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9,10-Phenanthrenedione is a biologically active molecule known for its cytotoxicity, which is
primarily attributed to its ability to generate reactive oxygen species (ROS) through redox
cycling.[11][12]

Mechanism of Reactive Oxygen Species (ROS)
Generation

The redox cycling of 9,10-Phenanthrenedione is a key process in its biological effects. It can
accept an electron to form a semiquinone radical. This unstable radical can then transfer the
electron to molecular oxygen, regenerating the parent quinone and producing a superoxide
anion radical. This process can lead to the formation of other ROS, such as hydrogen peroxide
and hydroxyl radicals, which can induce oxidative stress and cellular damage.[11][13][14]
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Caption: Redox cycling of 9,10-Phenanthrenedione leading to the generation of reactive
oxygen species (ROS).

Toxicity Data

The ecotoxicity of 9,10-Phenanthrenedione has been evaluated in various organisms. The
following table provides toxicity data for the freshwater crustacean Daphnia magna.

Table 3: | . : hni

Endpoint Value (pM) Exposure Time Reference

EC50 (Immobilization)  1.72 48 hours [15][16]

Applications in Drug Development and Organic
Synthesis

Beyond its toxicological profile, 9,10-Phenanthrenedione has emerged as a valuable tool in
synthetic organic chemistry, particularly as a visible-light photoredox catalyst.

Visible-Light Photoredox Catalysis

9,10-Phenanthrenedione can be excited by visible light to a higher energy state, enabling it to
act as a photocatalyst in various organic transformations.[8][17][18][19] One notable application
is in the functionalization of N-heterocycles through a Friedel-Crafts type reaction.[8][17] In this
process, the excited 9,10-Phenanthrenedione facilitates a single-electron transfer (SET) from
a substrate, initiating a radical cascade that leads to the formation of a new carbon-carbon
bond.
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Caption: Proposed mechanism for the 9,10-Phenanthrenedione-catalyzed photoredox
functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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